Cas no 710329-29-6 (1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide)

• Product Name: 1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide
• CAS No: 710329-29-6
• MF: C₂₀H₁₈F₆N₄O₂
• MW: 460.372945308685
• MDL: MFCD00129556
• CID: 5228860
• Update Time: 2026-03-07

1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide

• MDL： MFCD00129556
• Inchi： 1S/C20H18F6N4O2/c21-19(22,23)13-3-1-5-15(11-13)27-17(31)29-7-9-30(10-8-29)18(32)28-16-6-2-4-14(12-16)20(24,25)26/h1-6,11-12H,7-10H2,(H,27,31)(H,28,32)
• InChI Key： WIUSAWAMNFLNRM-UHFFFAOYSA-N
• SMILES： C(=O)(NC1=CC=CC(=C1)C(F)(F)F)N1CCN(CC1)C(=O)NC1=CC=CC(=C1)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide

Research Brief on 1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide (CAS: 710329-29-6)

1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide (CAS: 710329-29-6) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its piperazine core flanked by trifluoromethylphenyl carboxamide groups, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its role in modulating various biological targets, particularly in the context of neurological disorders and cancer.

The structural features of 1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide contribute to its high binding affinity and selectivity for specific protein targets. The trifluoromethyl groups enhance the molecule's lipophilicity, facilitating its penetration across biological membranes, while the piperazine moiety provides conformational flexibility, enabling interactions with diverse receptor sites. These attributes have spurred investigations into its potential as a modulator of G-protein-coupled receptors (GPCRs) and ion channels, which are critical in neurotransmission and cellular signaling.

Recent preclinical studies have demonstrated that 1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide exhibits promising activity in models of neuropathic pain and anxiety disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound acts as a potent antagonist of the serotonin 5-HT2A receptor, a target implicated in mood regulation and psychosis. The study highlighted its efficacy in reducing anxiety-like behaviors in rodent models, with minimal off-target effects, suggesting a favorable safety profile.

In the oncology domain, 1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide has shown potential as an inhibitor of protein-protein interactions involved in cancer cell proliferation. A 2022 study in Bioorganic & Medicinal Chemistry Letters identified this compound as a disruptor of the Bcl-2/Bax interaction, a key mechanism in apoptosis evasion by cancer cells. The study reported that the compound induced apoptosis in vitro in several cancer cell lines, including breast and lung adenocarcinoma, at micromolar concentrations.

Despite these promising findings, challenges remain in the development of 1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound exhibits moderate metabolic stability, with rapid clearance observed in rodent models. Efforts are underway to optimize its pharmacokinetic profile through structural modifications, such as the introduction of metabolically stable substituents or prodrug strategies. Additionally, further investigations are needed to elucidate its off-target effects and potential toxicity in long-term studies.

In conclusion, 1-N,4-N-bis[3-(trifluoromethyl)phenyl]piperazine-1,4-dicarboxamide represents a versatile scaffold with significant potential in drug discovery. Its dual applicability in neurological and oncological research underscores its value as a tool compound and a lead candidate. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic indications through targeted preclinical studies. The continued exploration of this compound may yield novel insights into the design of next-generation therapeutics for complex diseases.